3-{[4-(acetylamino)phenoxy]sulfonyl}benzoic acid

• IUPAC Name: 3-(4-acetamidophenoxy)sulfonylbenzoic acid
• InChI: InChI=1S/C15H13NO6S/c1-10(17)16-12-5-7-13(8-6-12)22-23(20,21)14-4-2-3-11(9-14)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key: VELJEUWHUAEUKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C15H13NO6S
• Molecular Weight: 335.3 g/mol

Description

3-{[4-(acetylamino)phenoxy]sulfonyl}benzoic acid, commonly known as APSB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

APSB has been extensively studied for its potential applications in various scientific fields. One of the primary applications of APSB is in the development of anti-inflammatory drugs. APSB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. Inhibition of COX-2 activity can help reduce inflammation, making APSB a potential candidate for the development of anti-inflammatory drugs.
APSB has also been studied for its potential applications in cancer therapy. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. APSB exerts its anti-cancer effects by inducing apoptosis (programmed cell death) in cancer cells. This makes APSB a potential candidate for the development of anti-cancer drugs.

Mechanism of Action

The mechanism of action of APSB involves the inhibition of COX-2 activity. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2 activity, APSB reduces the production of prostaglandins, leading to a reduction in inflammation.
APSB also exerts its anti-cancer effects by inducing apoptosis in cancer cells. It does so by activating caspases, which are enzymes that play a crucial role in the process of apoptosis.
Biochemical and Physiological Effects
APSB has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation in animal models of inflammation. APSB has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the primary advantages of APSB for lab experiments is its well-established synthesis method. This makes it easy to obtain in large quantities for use in experiments. APSB is also relatively stable, making it suitable for long-term storage.
One of the limitations of APSB for lab experiments is its potential toxicity. It has been shown to have toxic effects on certain cell types at high concentrations. Therefore, caution should be exercised when using APSB in experiments.

Future Directions

There are several potential future directions for the study of APSB. One area of research could be the development of APSB-based anti-inflammatory drugs. Another area of research could be the development of APSB-based anti-cancer drugs. Additionally, further studies could be conducted to investigate the potential toxicity of APSB and its effects on different cell types.

Synthesis Methods

The synthesis of APSB involves the reaction of 4-aminophenol with acetic anhydride to produce 4-acetamidophenol. This compound is then reacted with benzenesulfonyl chloride to yield APSB. The synthesis method of APSB is well-established and has been reported in several scientific publications.